Cas no 76298-42-5 (Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]-)
Heptadecanoic acid, 17-[[(4-methylphenyl)sulfonyl]oxy]-, is a derivative of heptadecanoic acid featuring a sulfonyl group and a 4-methylphenyl moiety. This compound offers unique properties such as improved solubility and potential applications in organic synthesis. Its structure allows for versatile reactions, making it a valuable intermediate in the production of advanced materials and pharmaceuticals.
![Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- structure](https://ossimg.kuujia.com/scimg/76500/76298-42-5x500.png)
76298-42-5 structure
Product Name:Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]-
CAS No:76298-42-5
MF:C24H40O5S
MW:440.636406898499
MDL:MFCD00082604
CID:562194
PubChem ID:2737348
Update Time:2025-10-17
Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]-
- 17-(4-methylphenyl)sulfonyloxyheptadecanoic acid
- 17-(4-TOLUENESULPHONYLOXY)HEPTADECANOIC ACID
- 17-(Tosyloxy)heptadecanoic acid
- OR6495
- 17-[(4-Methylbenzene-1-sulfonyl)oxy]heptadecanoic acid
- SCHEMBL7827739
- AKOS015950900
- A838666
- 76298-42-5
- 17-(Tosyloxy)heptadecanoicacid
- DTXSID90372006
- 17-(P-TOLUENESULFONYLOXY)HEPTADECANECARBOXYLIC ACID
- 17-(p-Toluenesulfonyloxy)heptadecanoic acid
- MFCD00082604
- eritrityltetranitrate
- 17-(p-tolylsulfonyloxy)heptadecanoic acid
- FT-0766620
- 17-(p-toluenesulfonyloxy)-heptadecanecarboxylic acid
-
- MDL： MFCD00082604
- Inchi： 1S/C24H40O5S/c1-22-17-19-23(20-18-22)30(27,28)29-21-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-24(25)26/h17-20H,2-16,21H2,1H3,(H,25,26)
- InChI Key： XJXKIEVCUXQWDZ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 440.26000
- Monoisotopic Mass: 440.25964555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 19
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 89Ų
Experimental Properties
- Melting Point: 79-81°C
- PSA: 89.05000
- LogP: 7.71720
Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A568221-1g |
17-(Tosyloxy)heptadecanoic acid |
76298-42-5 | 95+% | 1g |
$1790.0 | 2025-04-17 | |
| abcr | AB109502-100 mg |
17-(p-Toluenesulfonyloxy)-heptadecanecarboxylic acid |
76298-42-5 | 100MG |
€218.10 | 2023-01-31 | ||
| abcr | AB109502-200 mg |
17-(p-Toluenesulfonyloxy)-heptadecanecarboxylic acid |
76298-42-5 | 200mg |
€365.00 | 2023-01-31 | ||
| Chemenu | CM125990-1g |
17-(tosyloxy)heptadecanoic acid |
76298-42-5 | 95% | 1g |
$354 | 2023-01-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-258976-100mg |
17-(4-Toluenesulphonyloxy)heptadecanoic acid, |
76298-42-5 | 100mg |
￥1865.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-258976A-200mg |
17-(4-Toluenesulphonyloxy)heptadecanoic acid, |
76298-42-5 | 200mg |
￥3557.00 | 2023-09-05 | ||
| abcr | AB109502-100mg |
17-(p-Toluenesulfonyloxy)-heptadecanecarboxylic acid; . |
76298-42-5 | 100mg |
€218.10 | 2025-04-16 | ||
| abcr | AB109502-200mg |
17-(p-Toluenesulfonyloxy)-heptadecanecarboxylic acid; . |
76298-42-5 | 200mg |
€365.00 | 2025-04-16 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-258976-100 mg |
17-(4-Toluenesulphonyloxy)heptadecanoic acid, |
76298-42-5 | 100MG |
￥1,865.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-258976A-200 mg |
17-(4-Toluenesulphonyloxy)heptadecanoic acid, |
76298-42-5 | 200mg |
￥3,557.00 | 2023-07-11 |
Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
76298-42-5 (Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]-) Related Products
- 142921-03-7(Methyl 30-[(4-methylbenzene-1-sulfonyl)oxy]triacontanoate)
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- 852103-01-6(OCTANOIC ACID, 2-METHYL-3-[[(4-METHYLPHENYL)SULFONYL]OXY]-, (2S,3R)-)
- 66605-84-3(UNDECANOIC ACID, 11-[[(4-METHYLPHENYL)SULFONYL]OXY]-)
- 143725-16-0(5-tosyloxypentanal)
- 21973-00-2(2-Pentanone, 5-[[(4-methylphenyl)sulfonyl]oxy]-)
- 852103-05-0(OCTANOIC ACID, 2-[[[(4-METHYLPHENYL)SULFONYL]OXY]METHYL]-, (2S)-)
- 89790-30-7(Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester)
- 129753-84-0(Hexadecanoic acid, 16-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester)
- 503274-68-8(2-OCTANONE, 8-[[(4-METHYLPHENYL)SULFONYL]OXY]-)
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